Cas no 96-42-4 (pyrrolidin-3-one)

pyrrolidin-3-one structure

Product Name:pyrrolidin-3-one

CAS No:96-42-4

Molecular Formula:C₄H₇NO

Molecular Weight:85.1044809818268

MDL:MFCD02183811

CID:34856

PubChem ID:233208

pyrrolidin-3-one Properties

Names and Identifiers

- 3-Pyrrolidinone
- Pyrrolidin-3-one
- 3-Pyrrolidinone HCl
- 3-pyrrolidone
- 3-Pyrrolidone HCl
- 3-Oxo-pyrrolidin
- 3-Oxopyrrolidine
- Pyrrolidin-3-on
- NSC 31423
- NSC31423
- DB-006522
- AT2P75G2H5
- BCP23105
- MFCD07368170
- 96-42-4
- Q223111
- EN300-93819
- GS-6195
- DTXSID50283427
- Q-103256
- NSC-31423
- QGKLPGKXAVVPOJ-UHFFFAOYSA-N
- CS-W004335
- AKOS015855381
- 3-pyrrolidinone, AldrichCPR
- +Expand
- MDL： MFCD02183811
- InChIKey： QGKLPGKXAVVPOJ-UHFFFAOYSA-N
- Inchi： 1S/C4H7NO/c6-4-1-2-5-3-4/h5H,1-3H2
- SMILES： O=C1CCNC1

Computed Properties

Exact Mass: 85.052764g/mol
Surface Charge: 0
XLogP3: -0.7
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 85.052764g/mol
Monoisotopic Mass: 85.052764g/mol
Topological Polar Surface Area: 29.1Å²
Heavy Atom Count: 6
Complexity: 69.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 3
Surface Charge: 0

Experimental Properties

LogP: -0.12240
PSA: 29.10000
Refractive Index: 1.452
Boiling Point: 156 °C at 760 mmHg
Flash Point: 79.9 °C
Density: 1.047

pyrrolidin-3-one Security Information

Safety Instruction： 26-39
Dangerous goods sign： Xi
Risk Phrases： 37/38-41

pyrrolidin-3-one Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

pyrrolidin-3-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A109006705-25g	Pyrrolidin-3-one	96-42-4	95%	25g	$156.80	2023-08-31
Ambeed	A590551-100g	3-Pyrrolidinone	96-42-4	98+%	100g	$274.0
Chemenu	CM197743-100g	3-Pyrrolidinone	96-42-4	95%	100g	$449	2021-08-05
Crysdot LLC	CD11002269-25g	Pyrrolidin-3-one	96-42-4	95+%	25g	$160	2024-07-19
Enamine	EN300-93819-0.05g	pyrrolidin-3-one	96-42-4	95%	0.05g	$20.0	2024-05-21
eNovation Chemicals LLC	D382544-1g	3-Pyrrolidinone HCl salt	96-42-4	98%	1g	$195	2022-09-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB00481-10G	pyrrolidin-3-one	96-42-4	95%	10g	￥ 1,201.00	2023-04-12

pyrrolidin-3-one Synthesis

Synthetic Circuit 1

123-75-1

96-42-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Acetonitrile , Water
1.2 Reagents: Hydrogen peroxide Catalysts: Tungstate (W10O324-), sodium (1:4) Solvents: Water

Reference

: Oxyfunctionalization of the Remote C-H Bonds of Aliphatic Amines by Decatungstate Photocatalysis

Schultz, Danielle M. ; Levesque, Francois; Di Rocco, Daniel A.; Reibarkh, Mikhail; Ji, Yining; et al, Angewandte Chemie, 2017, 56(48), 15274-15278

Synthetic Circuit 2

96-42-4

Reaction Conditions

Reference

: Novel steroid mimics directed towards the estradiol skeleton

Bridgeman, Eve; Cavill, Julie L.; Schofield, Daniel J.; Wilkins, Derek S.; Tomkinson, Nicholas C. O., Tetrahedron Letters, 2005, 46(49), 8521-8524

Synthetic Circuit 3

96-42-4

Reaction Conditions

Reference

: Preparation of 3-pyrrolidone derivatives

, Korea, , ,

Synthetic Circuit 4

79286-79-6

96-42-4

116183-82-5

Reaction Conditions

1.1 Reagents: Pyridoxal 5′-phosphate , Pyruvic acid Catalysts: β-Alanine:pyruvate aminotransferase Solvents: Water ; pH 8, 37 °C

Reference

: A protection strategy substantially enhances rate and enantioselectivity in ω-transaminase-catalyzed kinetic resolutions

Hoehne, Matthias; Robins, Karen; Bornscheuer, Uwe T., Advanced Synthesis & Catalysis, 2008, 350(6), 807-812

pyrrolidin-3-one Raw materials

pyrrolidin-3-amine

pyrrolidin-3-one Preparation Products

pyrrolidin-3-one Related Literature

1. Parallel synthesis of new phenylalanino-2-(phenylthio)pyrrolidin-3-one scaffold-based analogues

Gilles Quéléver,Martin Bouygues,Jean-Louis Kraus J. Chem. Soc. Perkin Trans. 1 2002 1181
2. Design of potential new HIV protease inhibitors: enantioconvergent synthesis of new pyrrolidin-3-ol, and pyrrolidin-3-one peptide conjugates

Jér?me Courcambeck,Frédéric Bihel,Céline De Michelis,Gilles Quéléver,Jean Louis Kraus peptide conjugates. Jér?me Courcambeck Frédéric Bihel Céline De Michelis Gilles Quéléver Jean Louis Kraus J. Chem. Soc. Perkin Trans. 1 2001 1421
3. The identification and application of a robust ω-transaminase with high tolerance towards substrates and isopropylamine from a directed soil metagenome

Youyu Xie,Jiguo Wang,Lin Yang,Wei Wang,Qinghai Liu,Hualei Wang,Dongzhi Wei Catal. Sci. Technol. 2022 12 2162
4. An asymmetric oxidative cyclization/Mannich-type addition cascade reaction for direct access to chiral pyrrolidin-3-ones

Su Zhou,Xiongda Xie,Xinxin Xu,Shanliang Dong,Wenhao Hu,Xinfang Xu Chem. Commun. 2021 57 12171
5. β-Ketoester dianions as regiospecific enolate equivalents for N-substituted pyrrolidin-3-ones

Melvyn Giles,Michael S. Hadley,Timothy Gallagher J. Chem. Soc. Chem. Commun. 1990 1047
6. Strained azetidinium ylides: new reagents for epoxidation

Audrey Alex,Bénédicte Larmanjat,Jér?me Marrot,Fran?ois Couty,Olivier David Chem. Commun. 2007 2500
7. Mechanistic examination of the titania photocatalyzed oxidation of ethanolamines

Satoshi Horikoshi,Natsuko Watanabe,Miki Mukae,Hisao Hidaka,Nick Serpone New J. Chem. 2001 25 999
8. β-Lithiated enol ethers as enolate equivalents. Application to N-substituted pyrrolidin-3-ones

Melvyn Giles,Michael S. Hadley,Timothy Gallagher J. Chem. Soc. Chem. Commun. 1990 831
9. Alkoxyallene-based syntheses of preussin and its analogs and their cytotoxicity

Arndt Hausherr,Gerhard Siemeister,Hans-Ulrich Reissig Org. Biomol. Chem. 2019 17 122
10. Gold-catalyzed intermolecular oxidation of chiral homopropargyl sulfonamides: a reliable access to enantioenriched pyrrolidin-3-ones

Chao Shu,Long Li,Yong-Fei Yu,Shuang Jiang,Long-Wu Ye Chem. Commun. 2014 50 2522

96-42-4 (pyrrolidin-3-one) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:96-42-4)pyrrolidin-3-one

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(CAS:96-42-4)pyrrolidin-3-one

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Cas no 96-42-4 (pyrrolidin-3-one)

pyrrolidin-3-one Properties

Names and Identifiers

Computed Properties

Experimental Properties

pyrrolidin-3-one Security Information

pyrrolidin-3-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

pyrrolidin-3-one Price

pyrrolidin-3-one Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

pyrrolidin-3-one Raw materials

pyrrolidin-3-one Preparation Products

pyrrolidin-3-one Related Literature

96-42-4 (pyrrolidin-3-one) Related Products